Cas no 486633-07-2 (2-N,6-N-bis(pyridin-2-ylmethyl)pyridine-2,6-dicarboxamide;hydrate)

2-N,6-N-bis(pyridin-2-ylmethyl)pyridine-2,6-dicarboxamide;hydrate structure
486633-07-2 structure
Product name:2-N,6-N-bis(pyridin-2-ylmethyl)pyridine-2,6-dicarboxamide;hydrate
CAS No:486633-07-2
MF:2[C19H17N5O2].H2O
MW:712.756
CID:2696910
PubChem ID:71362766

2-N,6-N-bis(pyridin-2-ylmethyl)pyridine-2,6-dicarboxamide;hydrate Chemical and Physical Properties

Names and Identifiers

    • 2-N,6-N-bis(pyridin-2-ylmethyl)pyridine-2,6-dicarboxamide,hydrate
    • N~2~,N~6~-Bis[(pyridin-2-yl)methyl]pyridine-2,6-dicarboxamide--water (2/1)
    • DTXSID00786372
    • 486633-07-2
    • 2-N,6-N-bis(pyridin-2-ylmethyl)pyridine-2,6-dicarboxamide;hydrate
    • Inchi: InChI=1S/2C19H17N5O2.H2O/c2*25-18(22-12-14-6-1-3-10-20-14)16-8-5-9-17(24-16)19(26)23-13-15-7-2-4-11-21-15;/h2*1-11H,12-13H2,(H,22,25)(H,23,26);1H2
    • InChI Key: AGPMVKATFVYZGS-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 712.28701429Da
  • Monoisotopic Mass: 712.28701429Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 12
  • Complexity: 433
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 195Ų

2-N,6-N-bis(pyridin-2-ylmethyl)pyridine-2,6-dicarboxamide;hydrate Related Literature

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